Cas no 865306-02-1 (3-methoxy-4-(propan-2-yl)aniline)

• Product Name: 3-methoxy-4-(propan-2-yl)aniline
• CAS No: 865306-02-1
• Molecular Formula: C₁₀H₁₅NO
• Molecular Weight: 165.232
• CID: 3360161
• PubChem ID: 59598683

3-methoxy-4-(propan-2-yl)aniline Properties

Names and Identifiers

• BENZENAMINE, 3-METHOXY-4-(1-METHYLETHYL)-
• 3-methoxy-4-(propan-2-yl)aniline
• 4-Isopropyl-3-methoxy-phenylamine
• 4-isopropyl-3-methoxyaniline
• QJB30602
• 3-methoxy-4-propan-2-ylaniline
• COCGABNYJQPRBC-UHFFFAOYSA-N
• 865306-02-1
• CS-0223980
• DB-123497
• 959-249-7
• EN300-117295
• SCHEMBL1494313
• GS2763

• InChIKey： HYMKMGCFRHGKLN-UHFFFAOYSA-NCopyCopied
• Inchi： InChI=1S/C10H15NO/c1-7(2)9-5-4-8(11)6-10(9)12-3/h4-7H,11H2,1-3H3CopyCopied
• SMILES： CC(C)c1ccc(cc1OC)NCopyCopied

Computed Properties

• Exact Mass: 165.115364102Da
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 165.115364102Da
• Heavy Atom Count: 12
• Complexity: 136
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 35.3Ų

Experimental Properties

• Boiling Point: 286.8±28.0 °C at 760 mmHg
• Melting Point: Not available
• Flash Point: Not available
• Color/Form: NA
• Density: 1.0±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes